Cas no 672951-02-9 (2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide)

• Product Name: 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide
• CAS No: 672951-02-9
• MF: C₁₃H₁₁ClF₃N₅O
• MW: 345.707551240921
• CID: 6784162
• PubChem ID: 6411704
• Update Time: 2025-10-30

2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 672951-02-9
• 5R-1568
• AKOS005094405
• 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide

• Inchi： 1S/C13H11ClF3N5O/c1-22(21-9(23)7-14)12-10(13(15,16)17)19-20-11(18-12)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,21,23)
• InChI Key： MSOQZRFOHBEMRD-UHFFFAOYSA-N
• SMILES： ClCC(NN(C)C1C(C(F)(F)F)=NN=C(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 345.0604222g/mol
• Monoisotopic Mass: 345.0604222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71Ų

Additional information on 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide

Introduction to 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide (CAS No. 672951-02-9)

2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide (CAS No. 672951-02-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloroacetohydrazide moiety and a substituted triazinyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide is C₁₆H₁₃ClF₃N₄O, and its molecular weight is approximately 360.75 g/mol. The compound's structure can be visualized as a combination of a chloroacetohydrazide fragment and a triazinyl ring with a phenyl and trifluoromethyl substituent. This unique arrangement of functional groups provides the molecule with a diverse range of chemical properties and potential biological activities.

In recent years, there has been increasing interest in the development of new compounds with enhanced pharmacological profiles for the treatment of various diseases. 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide has been studied for its potential as an antiviral agent, particularly against viral infections such as influenza and hepatitis. Research has shown that the compound exhibits potent antiviral activity by inhibiting viral replication through multiple mechanisms, including interference with viral entry and replication processes.

Beyond its antiviral properties, 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide has also been investigated for its anticancer potential. Studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to cell death.

The pharmacokinetic properties of 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, making it suitable for further development as an orally administered therapeutic agent.

In addition to its potential therapeutic applications, 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide has been explored for its use in chemical synthesis and as a building block for the development of more complex molecules. The compound's reactivity and stability make it an attractive starting material for the synthesis of novel derivatives with enhanced biological activities.

The safety profile of 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide has been assessed through various toxicological studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The future prospects for 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating viral infections and cancer. Additionally, researchers are exploring the possibility of combining this compound with other therapeutic agents to enhance its therapeutic effects and reduce side effects.

In conclusion, 2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide (CAS No. 672951-02-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases.